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Compound of Interest

Compound Name: DRP1i27 dihydrochloride

Cat. No.: B10857957 Get Quote

DRP1i27 Dihydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information and troubleshooting guidance for the effective use of

DRP1i27 dihydrochloride in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is DRP1i27 dihydrochloride and what is its mechanism of action?

A1: DRP1i27 dihydrochloride is a potent and specific small molecule inhibitor of the human

Dynamin-related protein 1 (Drp1).[1][2][3] Drp1 is a GTPase that plays a crucial role in

mitochondrial fission. DRP1i27 dihydrochloride functions by directly binding to the GTPase

domain of Drp1, forming hydrogen bonds with Gln34 and Asp218.[1][3] This interaction inhibits

the enzymatic activity of Drp1, preventing the constriction and division of mitochondria.[4][5]

The result is a shift in mitochondrial dynamics towards a more fused or elongated mitochondrial

network.[4][6] The inhibitory effect of DRP1i27 is dependent on the presence of Drp1, as it

does not affect mitochondrial morphology in Drp1 knock-out cells.[4][6]

Q2: What is the recommended working concentration for DRP1i27 dihydrochloride in cell

culture?
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A2: The optimal working concentration of DRP1i27 dihydrochloride can vary depending on

the cell type and specific experimental conditions. However, published studies have

demonstrated significant inhibition of mitochondrial fission and cytoprotective effects in the

concentration range of 10-50 µM.[4][6] It is highly recommended to perform a dose-response

experiment, for example with concentrations ranging from 1 µM to 100 µM, to determine the

most effective concentration for your specific cell line and assay.[4]

Q3: How should I prepare and store DRP1i27 dihydrochloride stock solutions?

A3: Proper preparation and storage of DRP1i27 dihydrochloride are critical for maintaining its

activity. It is soluble in DMSO.[4] For long-term storage, the solid compound should be kept at

-20°C.[4] Stock solutions prepared in DMSO should be aliquoted into single-use volumes to

avoid repeated freeze-thaw cycles and stored at -80°C for up to 6 months or at -20°C for up to

1 month.[1][4] When preparing solutions, ensure the compound is fully dissolved; sonication

can be used to aid dissolution.[2][4]

Troubleshooting Guide
Problem: No visible change in mitochondrial morphology after treatment with DRP1i27
dihydrochloride.
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Potential Cause Troubleshooting Step

Incorrect Compound Concentration

Perform a dose-response experiment with a

range of concentrations (e.g., 1 µM to 100 µM)

to determine the optimal concentration for your

cell line.[4]

Compound Insolubility or Aggregation

Ensure the stock solution is fully dissolved,

using sonication if necessary. Prepare fresh

dilutions in pre-warmed culture medium for each

experiment. At high concentrations, DRP1i27

has the potential to aggregate.[4]

Compound Instability

Prepare fresh working solutions from a frozen

stock for each experiment. The stability of

DRP1i27 in cell culture media over extended

periods has not been extensively reported, so

for experiments longer than 24 hours, consider

replenishing the media with fresh compound.[4]

Insufficient Incubation Time

The optimal incubation time can vary between

cell types. Perform a time-course experiment

(e.g., 2, 4, 8, 12, 24 hours) to determine the

ideal duration for your experiment.[4]

Variability in Cell Culture Conditions

Maintain consistent cell culture conditions,

including cell density, passage number, and

media composition, as these factors can

influence cellular response.[4]

Problem: Observed cytotoxicity after treatment.
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Potential Cause Troubleshooting Step

Solvent Toxicity

Ensure the final concentration of the solvent

(e.g., DMSO) in your culture medium is non-

toxic to your cells (typically ≤0.1%). Always

include a vehicle control (media with the same

concentration of solvent) in your experiments.[4]

High Compound Concentration

High concentrations of DRP1i27 may induce

cytotoxicity. Determine the optimal, non-toxic

concentration range for your specific cell line

through a dose-response experiment.

Data Presentation
Table 1: Solubility and Storage of DRP1i27 Dihydrochloride

Parameter Solvent
Maximum

Concentration

Storage

Conditions
Stability

Solid Powder - -
-20°C (3 years),

4°C (2 years)

Stable under

specified

conditions.[7]

Stock Solution DMSO
100 mg/mL

(272.88 mM)

-80°C or -20°C

(aliquoted)

6 months at

-80°C, 1 month

at -20°C.[1][8]

In Vitro Working

Solution

Cell Culture

Medium

Dependent on

final assay

concentration

(typically 0-50

µM)

Prepare fresh

from stock

Use immediately.

[8]

In Vivo

Formulation

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline

≥ 2.5 mg/mL

(6.82 mM)
Prepare fresh

Use on the same

day.[2][8]
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Experimental Protocols
Protocol 1: Preparation of DRP1i27 Dihydrochloride Stock Solution (10 mM in DMSO)

Materials:

DRP1i27 dihydrochloride (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibrate the DRP1i27 dihydrochloride vial to room temperature before opening.

Weigh the required amount of the compound. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 0.439 mg of DRP1i27 dihydrochloride (Molecular Weight: 439.38

g/mol ).

Add the appropriate volume of anhydrous DMSO to the solid compound.

Vortex the solution thoroughly until the solid is completely dissolved. If necessary, use an

ultrasonic bath to aid dissolution.[8]

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.[8]

Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month.[1]

Protocol 2: In Vitro Assay for Mitochondrial Morphology

Materials:

Cells seeded on glass-bottom dishes or coverslips
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DRP1i27 dihydrochloride stock solution (10 mM in DMSO)

Complete cell culture medium

Mitochondrial fluorescent probe (e.g., MitoTracker™ Red CMXRos)

Phosphate-buffered saline (PBS)

Fluorescence microscope

Procedure:

Cell Seeding: Seed cells at an appropriate density to allow for clear visualization of individual

cells and their mitochondrial networks. Allow cells to adhere overnight.[8]

Compound Treatment:

Prepare a series of dilutions of the DRP1i27 dihydrochloride stock solution in complete,

pre-warmed cell culture medium to achieve the desired final concentrations (e.g., 1, 5, 10,

25, 50 µM).[8]

Ensure the final DMSO concentration in the culture medium is non-toxic (e.g., ≤0.1%).[4]

[8]

Include a vehicle control (DMSO only) in your experimental setup.[4][8]

Remove the old medium from the cells and replace it with the medium containing DRP1i27
dihydrochloride or vehicle.

Incubate the cells for the desired treatment duration (e.g., 2, 6, 12, or 24 hours).[8]

Mitochondrial Staining: Approximately 30 minutes before the end of the treatment period,

add a suitable mitochondrial dye (e.g., MitoTracker™ Red CMXRos) to the culture medium

at the manufacturer's recommended concentration. Incubate for 15-30 minutes at 37°C.[8]

Fixation and Imaging:

Wash the cells twice with pre-warmed PBS.
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Acquire fluorescence images of the mitochondria using a fluorescence microscope. It is

recommended to capture images from multiple random fields for each condition.[4]

Image Analysis: Use image analysis software to quantify mitochondrial morphology.

Common parameters include mitochondrial length, branching, and network area.
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Caption: DRP1 signaling pathway and inhibition by DRP1i27 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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